Cas no 214777-43-2 (4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile)

• Product Name: 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile
• CAS No: 214777-43-2
• MF: C₂₀H₁₉N₃
• MW: 301.384964227676
• MDL: MFCD09833704
• CID: 1030974
• Update Time: 2025-07-02

4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile
• Imidafenacin intermediate
• 4-(2-methylimidazol-1-yl)-2,2-diphenylbutanenitrile
• 4-(2-Methyl-1-imidazolyl)-2,2-diphenylbutyronitrile
• 4-(2-methylimidazole-1-yl)-2,2-diphenylbutyronitrile
• AK133334
• CHEMBL69195
• KB-237646
• SureCN3168006

• MDL： MFCD09833704
• Inchi： InChI=1S/C20H19N3/c1-17-22-13-15-23(17)14-12-20(16-21,18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,13,15H,12,14H2,1H3
• InChI Key： WQJZWQSRNCBNJW-UHFFFAOYSA-N
• SMILES： CC1=NC=CN1CCC(C#N)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Additional information on 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile

Introduction to 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile (CAS No. 214777-43-2)

4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile, identified by the chemical compound code CAS No. 214777-43-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework, combines a 2-methyl-1H-imidazole moiety with a diphenylbutanenitrile backbone, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile encompasses several key functional groups that contribute to its potential biological activity. The presence of the imidazole ring is particularly noteworthy, as imidazole derivatives are widely recognized for their involvement in various biological processes and have been extensively studied for their pharmacological properties. The methyl group attached to the imidazole ring may influence the electronic and steric properties of the molecule, thereby affecting its interactions with biological targets.

Furthermore, the diphenylbutanenitrile moiety introduces a rigid aromatic system that can enhance the binding affinity and selectivity of the compound towards specific receptors or enzymes. This structural feature is particularly relevant in the context of designing small-molecule inhibitors, where optimal binding interactions are crucial for therapeutic efficacy. The combination of these structural elements makes 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile a versatile scaffold for developing novel pharmacological agents.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify and optimize lead compounds for drug development. The unique structural features of 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile make it an attractive candidate for such approaches. Computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. These findings are supported by experimental data from preliminary assays, which have demonstrated promising bioactivity profiles.

The imidazole ring in 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile has been shown to interact with metal ions and other biological targets in a manner similar to other known pharmacophores. This interaction potential is further enhanced by the presence of the methyl group, which can modulate the electronic properties of the imidazole ring and influence its binding affinity. Such structural features are often exploited in drug design to achieve high specificity and potency.

Moreover, the diphenylbutanenitrile backbone provides a stable aromatic core that can serve as a platform for further derivatization and optimization. This allows chemists to modify various functional groups while maintaining the core structure's integrity, thereby tailoring the compound's pharmacological properties to meet specific therapeutic requirements. Such flexibility is invaluable in the iterative process of drug development, where fine-tuning of molecular structure is often necessary to achieve optimal efficacy and safety profiles.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex organic molecules like 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile. These techniques have significantly reduced production costs and improved yields, making it feasible to conduct larger-scale studies and clinical trials. As a result, there is increasing optimism that compounds with similar structural motifs will play a crucial role in future therapeutic strategies.

The potential applications of 4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile extend beyond traditional small-molecule drug development. Researchers are exploring its utility in designing targeted therapies for neurological disorders, where precise modulation of receptor activity is essential. Additionally, its structural features make it a candidate for developing antimicrobial agents against resistant strains of bacteria and fungi.

In conclusion,4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanenitrile (CAS No. 214777-43-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural composition, characterized by the presence of an imidazole ring, a methyl group, and a diphenylbutanenitrile moiety, positions it as an attractive scaffold for developing novel therapeutic agents. Ongoing research efforts are expected to further elucidate its biological activities and explore its applications in various disease areas.